4-[4-(2-chlorophenyl)piperazin-1-yl]-6-methoxypyrimidine

• IUPAC Name: 4-[4-(2-chlorophenyl)piperazin-1-yl]-6-methoxypyrimidine
• InChI: InChI=1S/C15H17ClN4O/c1-21-15-10-14(17-11-18-15)20-8-6-19(7-9-20)13-5-3-2-4-12(13)16/h2-5,10-11H,6-9H2,1H3
• InChI Key: PCTQGQXWYJAKOP-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=NC(=C1)N2CCN(CC2)C3=CC=CC=C3Cl
• Molecular Formula: C15H17ClN4O
• Molecular Weight: 304.77 g/mol

Description

The compound is a derivative of pyrimidine, which is a basic aromatic ring that consists of two nitrogen atoms. It’s often found in many bioactive compounds. The molecule also contains a piperazine ring, which is a common feature in many pharmaceuticals due to its ability to modulate the pharmacokinetic properties of a drug.

Synthesis Analysis

While specific synthesis information for this compound is not available, similar compounds are often synthesized through various methods such as N-alkylation. This involves reacting a starting molecule with an alkylating agent to introduce a new alkyl group.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups. Piperazine rings, for example, can undergo reactions such as acylation, alkylation, and substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its functional groups. For instance, the presence of a piperazine ring could impact its solubility and stability.

Mechanism of Action

Target of Action

Compounds with similar structures have been found to interact withEstrogen receptor beta and D4 dopamine receptors . These receptors play crucial roles in various physiological processes, including mood regulation, cognition, and reproductive functions.

Mode of Action

Based on its structural similarity to other compounds, it may interact with its target receptors and modulate their activity . This interaction could lead to changes in cellular signaling pathways, resulting in various physiological effects.

Biochemical Pathways

Given its potential interaction with estrogen and dopamine receptors, it may influence pathways related to mood regulation, cognition, and reproductive functions .

Result of Action

Based on its potential interaction with estrogen and dopamine receptors, it may influence cellular signaling and result in various physiological effects .

Advantages and Limitations for Lab Experiments

The advantages of using 4-[4-(2-chlorophenyl)piperazin-1-yl]-6-methoxypyrimidine for laboratory experiments include its low cost, ease of synthesis, and its ability to bind to specific receptors in the body. The limitations of using this compound for laboratory experiments include its lack of specificity and its potential toxicity.

Future Directions

The potential future directions for research involving 4-[4-(2-chlorophenyl)piperazin-1-yl]-6-methoxypyrimidine include further investigation of its effects on cell growth and development, its effects on the body’s response to various drugs and environmental pollutants, and its potential applications in drug development. Additionally, further research could be conducted into the mechanism of action of the compound and its potential toxicity.

Synthesis Methods

The synthesis of 4-[4-(2-chlorophenyl)piperazin-1-yl]-6-methoxypyrimidine is a multi-step process that involves the reaction of 6-methoxypyrimidine with 4-(2-chlorophenyl)piperazine. The reaction is carried out under mild conditions and the product is isolated in high yields. The reaction is typically carried out in aqueous solution and the product is purified by column chromatography.

Scientific Research Applications

4-[4-(2-chlorophenyl)piperazin-1-yl]-6-methoxypyrimidine has been studied for its potential applications in scientific research. It has been used to study the effects of various chemical compounds on cell growth and development. It has also been used to study the effects of various drugs on the body and to study the effects of various environmental pollutants on the body.